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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracosane (n-C24H50) is a long-chain, saturated hydrocarbon that serves as a valuable
non-polar marker in the analysis of complex mixtures by gas chromatography (GC) and gas
chromatography-mass spectrometry (GC-MS). Its chemical inertness, thermal stability, and
well-defined chromatographic behavior make it an ideal internal standard and retention index
marker for the qualitative and quantitative analysis of a wide range of non-polar to moderately
polar compounds.[1] This document provides detailed application notes and protocols for the
effective use of tetracosane in various research and development settings.

Physicochemical Properties of Tetracosane

A thorough understanding of tetracosane's properties is crucial for its application as a marker.
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Property Value Reference
Molecular Formula C24H50 [2]
Molecular Weight 338.65 g/mol [1103114]
Appearance Colorless, waxy solid

Melting Point 50-52 °C

Boiling Point 391 °C

Insoluble in water; soluble in
Solubility organic solvents like hexane,

benzene, and chloroform.

Does not readily react with
Chemical Inertness acids, bases, or oxidizing

agents.

Key Applications

Tetracosane's stability and predictable elution make it suitable for several critical applications
in chromatography:

¢ Internal Standard for Quantification: In quantitative analysis, an internal standard (IS) is a
compound added in a constant amount to all samples, calibration standards, and blanks. By
comparing the peak area of the analyte to that of the internal standard, variations in injection
volume, sample preparation, and instrument response can be corrected, leading to more
accurate and precise quantification. Tetracosane is an excellent internal standard for the
analysis of non-polar compounds such as fatty acid methyl esters (FAMES), hydrocarbons,
and persistent organic pollutants.

o Retention Index Marker: The Kovats Retention Index (RI) is a system that normalizes
retention times relative to the elution of a series of n-alkanes. This allows for the comparison
of retention data across different instruments and laboratories. By including tetracosane
(with a retention index of 2400) in a mixture of n-alkanes, it helps to accurately calculate the
retention indices of unknown compounds, aiding in their identification.
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Logical Workflow for Using Tetracosane as an
Internal Standard

The following diagram illustrates the general workflow for quantitative analysis using

tetracosane as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Tetracosane as a Non-Polar Marker
in Complex Mixtures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166392#tetracosane-as-a-non-polar-marker-in-
complex-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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